![molecular formula C24H24N2O2S B4856736 2-({4-[(phenylthio)methyl]benzoyl}amino)-N-propylbenzamide](/img/structure/B4856736.png)
2-({4-[(phenylthio)methyl]benzoyl}amino)-N-propylbenzamide
Overview
Description
2-({4-[(phenylthio)methyl]benzoyl}amino)-N-propylbenzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as BPTP and belongs to the class of benzoylphenylurea derivatives.
Mechanism of Action
The mechanism of action of BPTP is not fully understood. However, it has been reported to inhibit cell proliferation and induce apoptosis in cancer cells (Li et al., 2018; Wang et al., 2019). BPTP has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine (Li et al., 2018).
Biochemical and Physiological Effects:
BPTP has been reported to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells (Li et al., 2018; Wang et al., 2019). BPTP has also been shown to have anti-inflammatory effects in a mouse model of acute lung injury (Wang et al., 2019). Additionally, BPTP has been shown to inhibit the activity of acetylcholinesterase, which could potentially be useful in treating Alzheimer's disease (Li et al., 2018).
Advantages and Limitations for Lab Experiments
One advantage of using BPTP in lab experiments is its potential therapeutic applications in cancer and Alzheimer's disease research. However, one limitation is the lack of understanding of its mechanism of action, which could hinder further research.
Future Directions
There are several future directions for research on BPTP. One direction is to further investigate its mechanism of action, which could lead to the development of more effective therapeutic applications. Another direction is to study the potential use of BPTP in combination with other drugs for cancer treatment. Additionally, the potential use of BPTP in treating other diseases, such as Parkinson's disease, could also be explored.
In conclusion, BPTP is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on BPTP could potentially lead to the development of new treatments for cancer and other diseases.
Scientific Research Applications
BPTP has been studied for its potential therapeutic applications in various scientific research studies. It has been reported to have antitumor activity against various cancer cell lines, including breast, lung, and liver cancer cells (Li et al., 2018; Wang et al., 2019). BPTP has also been shown to have anti-inflammatory effects in a mouse model of acute lung injury (Wang et al., 2019). Additionally, BPTP has been studied for its potential use in treating Alzheimer's disease due to its ability to inhibit acetylcholinesterase activity (Li et al., 2018).
properties
IUPAC Name |
2-[[4-(phenylsulfanylmethyl)benzoyl]amino]-N-propylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O2S/c1-2-16-25-24(28)21-10-6-7-11-22(21)26-23(27)19-14-12-18(13-15-19)17-29-20-8-4-3-5-9-20/h3-15H,2,16-17H2,1H3,(H,25,28)(H,26,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGOYIXGNDZPUKQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)CSC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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